Cas no 1806169-98-1 (4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806169-98-1
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4843567
• Update Time: 2025-05-19

4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-2-4-1-6(19-9(14,15)16)17-5(3-18)7(4)8(11,12)13/h1,3H,2H2
• InChI Key： IWYLBFYTWFHUDR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=O)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806169-98-1)

4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde, also known by its CAS registry number 1806169-98-1, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule incorporates several functional groups, including a bromomethyl group, a trifluoromethoxy group, a trifluoromethyl group, and an aldehyde group, making it a complex yet highly functional structure.

The synthesis of 4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the pyridine ring, followed by the introduction of substituents at specific positions. The bromomethyl group is introduced via nucleophilic substitution or coupling reactions, while the trifluoromethoxy and trifluoromethyl groups are added through electrophilic substitution or fluorination techniques. The final aldehyde group is introduced using oxidation or formylation methods. These steps require precise control over reaction conditions to ensure high yield and purity of the final product.

The structural complexity of this compound makes it an attractive candidate for various applications. In the field of pharmaceutical chemistry, 4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde has shown potential as a lead compound in drug discovery programs targeting specific enzymes or receptors. Its unique combination of electron-withdrawing groups (such as the trifluoromethoxy and trifluoromethyl groups) and electron-donating groups (such as the bromomethyl group) allows for fine-tuning of its electronic properties, making it suitable for interactions with biological targets.

Recent studies have highlighted the role of this compound in catalytic processes. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where its ability to coordinate with metal centers enhances catalytic activity and selectivity. For instance, in cross-coupling reactions—a key area in organic synthesis—this compound has demonstrated exceptional performance in facilitating carbon-carbon bond formation under mild conditions.

In addition to its chemical applications, 4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde has also found relevance in materials science. Its high thermal stability and unique electronic properties make it a promising candidate for use in advanced materials such as semiconductors or optoelectronic devices. Recent advancements in nanotechnology have further expanded its potential applications, with researchers investigating its use in the fabrication of nanostructured materials.

The environmental impact and safety profile of this compound are critical considerations given its potential widespread use. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary results indicate that while it exhibits moderate persistence in certain environmental conditions, its toxicity levels are within acceptable limits for controlled industrial applications.

In conclusion, 4-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806169-98-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its intricate structure, combined with cutting-edge synthetic methodologies and ongoing research into its properties, positions it as a valuable tool in advancing modern chemistry and materials science.